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Compound of Interest

Compound Name: 2-(4-Bromophenyl)propan-2-ol

Cat. No.: B1280599 Get Quote

An In-depth Technical Guide on the Molecular Weight of 2-(4-Bromophenyl)propan-2-ol

This guide provides a detailed breakdown of the molecular weight of 2-(4-
Bromophenyl)propan-2-ol, a compound relevant to researchers, scientists, and professionals

in drug development.

Molecular Composition and Weight
The molecular formula for 2-(4-Bromophenyl)propan-2-ol is C9H11BrO.[1][2][3] The

molecular weight is a sum of the atomic weights of its constituent atoms.

A detailed calculation of the molecular weight is presented below, based on the atomic masses

of each element.

Element Symbol Count
Atomic Weight
(amu)

Total Weight
(amu)

Carbon C 9 12.011 108.099

Hydrogen H 11 1.008[4][5][6] 11.088

Bromine Br 1
79.904[7][8][9]

[10]
79.904

Oxygen O 1
15.999[11][12]

[13]
15.999

Total 215.09
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The calculated molecular weight of 2-(4-Bromophenyl)propan-2-ol is 215.09 g/mol . This

value is consistent with multiple chemical data sources.[1][2][14][15]

Methodology for Molecular Weight Determination
The molecular weight of a compound is determined by the following principles:

Determination of Molecular Formula: The first step is to ascertain the precise molecular

formula of the compound. For 2-(4-Bromophenyl)propan-2-ol, this has been established as

C9H11BrO.[1][2][3] This is typically achieved through techniques such as elemental analysis

and mass spectrometry.

Utilization of Standard Atomic Weights: The standard atomic weights of the constituent

elements, as established by the International Union of Pure and Applied Chemistry (IUPAC),

are used for the calculation. These atomic weights represent a weighted average of the

masses of the naturally occurring isotopes of each element.

Summation of Atomic Weights: The molecular weight is calculated by multiplying the atomic

weight of each element by the number of atoms of that element in the molecular formula and

then summing these values.

The logical workflow for this calculation can be visualized as follows:

Molecular Formula
C9H11BrO

Identify Constituent Elements
(C, H, Br, O)

Determine Atom Count
C: 9, H: 11, Br: 1, O: 1 Obtain Standard Atomic Weights

C: 12.011
H: 1.008

Br: 79.904
O: 15.999

Calculate Total Mass for Each Element
(Atom Count * Atomic Weight)

Sum Masses for
Molecular Weight

215.09 g/mol

Click to download full resolution via product page

Caption: Workflow for Molecular Weight Calculation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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